Cas no 29850-96-2 (Benzeneacetonitrile, a-butyl-a-(1-methylethyl)-)

• Product Name: Benzeneacetonitrile, a-butyl-a-(1-methylethyl)-
• CAS No: 29850-96-2
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 282231
• PubChem ID: 279110
• Update Time: 2025-04-19

Benzeneacetonitrile, a-butyl-a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-butyl-a-(1-methylethyl)-
• 2-phenyl-2-propan-2-ylhexanenitrile
• 2-Isopropyl-2-phenylhexannitril
• 2-phenyl-2-(propan-2-yl)hexanenitrile
• AC1L5PHV
• AC1Q4QNT
• AG-J-66061
• AR-1E4832
• CTK4G3912
• NSC129384
• 29850-96-2
• DTXSID50299306
• NSC-129384

• Inchi： 1S/C15H21N/c1-4-5-11-15(12-16,13(2)3)14-9-7-6-8-10-14/h6-10,13H,4-5,11H2,1-3H3
• InChI Key： HRTKNUQTLBTMOK-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC=CC=1)(CCCC)C(C)C

Computed Properties

• Exact Mass: 215.16753
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79